Cas no 2172167-52-9 ({6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride)

{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride is a reactive sulfonyl fluoride derivative used primarily as a covalent inhibitor in chemical biology and medicinal chemistry applications. Its key advantage lies in its ability to selectively modify nucleophilic residues, such as serine or cysteine, in target proteins, enabling irreversible binding for mechanistic studies or probe development. The compound’s imidazothiazole core contributes to its stability and reactivity, making it suitable for high-throughput screening and activity-based protein profiling. Its sulfonyl fluoride moiety ensures compatibility with aqueous and organic solvents, facilitating diverse experimental conditions. This compound is particularly valuable for investigating enzyme mechanisms or designing covalent inhibitors with enhanced specificity.
{6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride structure
2172167-52-9 structure
Product Name:{6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride
CAS No:2172167-52-9
MF:C7H7FN2O2S2
MW:234.271082162857
CID:6009513
PubChem ID:165871027
Update Time:2025-06-08

{6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • {6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride
    • {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
    • 2172167-52-9
    • EN300-1451372
    • Inchi: 1S/C7H7FN2O2S2/c1-5-6(4-14(8,11)12)10-2-3-13-7(10)9-5/h2-3H,4H2,1H3
    • InChI Key: CVKOWHXZQSWPDV-UHFFFAOYSA-N
    • SMILES: S(CC1=C(C)N=C2N1C=CS2)(=O)(=O)F

Computed Properties

  • Exact Mass: 233.99329798g/mol
  • Monoisotopic Mass: 233.99329798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 88.1Ų

{6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1451372-0.05g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
0.05g
$1091.0 2023-05-26
Enamine
EN300-1451372-0.1g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
0.1g
$1144.0 2023-05-26
Enamine
EN300-1451372-0.25g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
0.25g
$1196.0 2023-05-26
Enamine
EN300-1451372-0.5g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
0.5g
$1247.0 2023-05-26
Enamine
EN300-1451372-1.0g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
1g
$1299.0 2023-05-26
Enamine
EN300-1451372-2.5g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
2.5g
$2548.0 2023-05-26
Enamine
EN300-1451372-5.0g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
5g
$3770.0 2023-05-26
Enamine
EN300-1451372-10.0g
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
10g
$5590.0 2023-05-26
Enamine
EN300-1451372-50mg
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
50mg
$948.0 2023-09-29
Enamine
EN300-1451372-100mg
{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride
2172167-52-9
100mg
$993.0 2023-09-29

Additional information on {6-methylimidazo2,1-b1,3thiazol-5-yl}methanesulfonyl fluoride

Recent Advances in the Study of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl Fluoride (CAS: 2172167-52-9)

In recent years, the compound {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride (CAS: 2172167-52-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has shown promising potential as a covalent inhibitor, particularly in the context of targeting serine hydrolases and other nucleophilic enzymes. The unique reactivity of the sulfonyl fluoride moiety allows for selective and irreversible modification of active-site residues, making it a valuable tool for both basic research and drug discovery.

Recent studies have focused on elucidating the mechanistic details of this compound's interactions with various biological targets. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride exhibits high selectivity for certain serine proteases, with minimal off-target effects. The study employed mass spectrometry and X-ray crystallography to confirm the covalent binding mode, providing structural insights that could inform the design of more potent and selective inhibitors.

Another key area of research has been the application of this compound in activity-based protein profiling (ABPP). A 2024 study published in Chemical Science utilized {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride as a probe to identify novel serine hydrolases in complex proteomes. The results highlighted its utility in uncovering previously uncharacterized enzymatic activities, opening new avenues for target discovery in diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride has also been a subject of investigation. Recent advances in flow chemistry have enabled the scalable production of this compound with improved yields and purity, as reported in a 2024 Organic Process Research & Development article. These developments are critical for facilitating its broader adoption in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of {6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonyl fluoride as a starting point for the development of therapeutic agents. Preliminary in vivo studies have shown favorable pharmacokinetic properties, though further optimization is needed to address challenges such as metabolic stability and tissue distribution. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the translational potential of this intriguing compound.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd